Cas no 1110786-48-5 (1-Bromo-5-azidopentane-2-one)

1-Bromo-5-azidopentane-2-one structure
1-Bromo-5-azidopentane-2-one structure
Product Name:1-Bromo-5-azidopentane-2-one
CAS No:1110786-48-5
MF:C5H8BrN3O
MW:206.040519714355
CID:5688706
PubChem ID:101520964
Update Time:2023-09-27

1-Bromo-5-azidopentane-2-one Chemical and Physical Properties

Names and Identifiers

    • 5-Azido-1-bromo-2-pentanone
    • DTXSID201310482
    • 1110786-48-5
    • 1-Bromo-5-azidopentane-2-one
    • Inchi: 1S/C5H8BrN3O/c6-4-5(10)2-1-3-8-9-7/h1-4H2
    • InChI Key: ZNLLNFNIRGFKNI-UHFFFAOYSA-N
    • SMILES: BrCC(CCCN=[N+]=[N-])=O

Computed Properties

  • Exact Mass: 204.98507g/mol
  • Monoisotopic Mass: 204.98507g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 5
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 31.4Ų

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